Cas no 326182-53-0 (4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid)

4-{5-(4-Carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid is a sulfonamide-based aromatic compound featuring dual carboxylic acid functionalities and methoxy substituents. Its molecular structure confers strong chelating and binding properties, making it suitable for applications in coordination chemistry and as a precursor in synthesizing specialized polymers or pharmaceutical intermediates. The presence of sulfonamide and carboxyl groups enhances its solubility in polar solvents and reactivity in amide or ester formation. The dimethoxy groups contribute to steric and electronic modulation, potentially improving selectivity in molecular interactions. This compound is valued for its versatility in organic synthesis and potential use in designing bioactive molecules or functional materials.
4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid structure
326182-53-0 structure
Product Name:4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid
CAS No:326182-53-0
MF:C22H20N2O10S2
MW:536.531603813171
CID:3104816
PubChem ID:2315497
Update Time:2025-10-29

4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,6-dimethoxy-N,N'-bis(4-carboxyphenyl)benzene-1,3-disulfonamide
    • 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid
    • Oprea1_094880
    • EN300-00705
    • Z56782494
    • 4-{5-[(4-CARBOXYPHENYL)SULFAMOYL]-2,4-DIMETHOXYBENZENESULFONAMIDO}BENZOICACID
    • 4-{5-[(4-CARBOXYPHENYL)SULFAMOYL]-2,4-DIMETHOXYBENZENESULFONAMIDO}BENZOIC ACID
    • 326182-53-0
    • MLS001171440
    • HMS2890O16
    • CHEMBL2140356
    • 4-({5-[(4-carboxyphenyl)sulfamoyl]-2,4-dimethoxybenzene}sulfonamido)benzoic acid
    • CS-0345345
    • AKOS000121718
    • SMR000591073
    • 4,4'-((4,6-Dimethoxy-1,3-phenylenedisulfonyl)bis(azanediyl))dibenzoic acid
    • Inchi: 1S/C22H20N2O10S2/c1-33-17-11-18(34-2)20(36(31,32)24-16-9-5-14(6-10-16)22(27)28)12-19(17)35(29,30)23-15-7-3-13(4-8-15)21(25)26/h3-12,23-24H,1-2H3,(H,25,26)(H,27,28)
    • InChI Key: CSEWGNILBDVHHT-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(=C(C=1)S(NC1C=CC(C(=O)O)=CC=1)(=O)=O)OC)OC)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 536.05593719Da
  • Monoisotopic Mass: 536.05593719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 897
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 202Ų

4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid Pricemore >>

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Additional information on 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid

Comprehensive Analysis of 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid (CAS No. 326182-53-0)

In the realm of organic chemistry and pharmaceutical research, 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid (CAS No. 326182-53-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonamide and carboxylic acid functional groups, is a subject of interest for researchers exploring drug discovery, enzyme inhibition, and molecular interactions. Its complex nomenclature reflects its intricate design, making it a valuable candidate for targeted therapeutic development.

The molecular structure of 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid features a benzoic acid core with dimethoxy and sulfamoyl substituents, which contribute to its solubility and reactivity. These attributes are critical for its role in biochemical assays and high-throughput screening. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in precision medicine and cancer research. As the scientific community delves deeper into personalized therapies, compounds like this are pivotal for advancing targeted drug delivery systems.

From a synthetic chemistry perspective, the preparation of CAS No. 326182-53-0 involves multi-step reactions, including sulfonylation and carboxylation processes. Researchers often optimize these methods to enhance yield and purity, addressing common challenges in organic synthesis. The compound’s stability under various pH conditions also makes it a candidate for formulation development, particularly in oral drug delivery. This aligns with the growing demand for bioavailable and patient-friendly medications, a trend dominating pharmaceutical innovation discussions.

In the context of green chemistry, the environmental impact of synthesizing 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid is a topic of exploration. Scientists are investigating solvent-free or catalytic approaches to reduce waste and energy consumption, resonating with global sustainability goals. Additionally, its potential as a fluorescent probe or biomarker in diagnostic tools has sparked interest in diagnostic imaging and early disease detection, areas frequently searched in medical AI databases.

The versatility of CAS No. 326182-53-0 extends to material science, where its aromatic and polar groups facilitate applications in polymer modification and nanotechnology. As industries seek high-performance materials, this compound’s role in enhancing thermal stability and mechanical strength is under scrutiny. Its compatibility with biodegradable polymers also aligns with the push for eco-friendly packaging solutions, a trending topic in consumer goods.

In conclusion, 4-{5-(4-carboxyphenyl)sulfamoyl-2,4-dimethoxybenzenesulfonamido}benzoic acid represents a multifaceted compound with broad implications across pharmaceuticals, diagnostics, and materials engineering. Its study not only advances scientific knowledge but also addresses contemporary challenges in healthcare and sustainability. As research progresses, this compound may unlock new possibilities in life sciences and industrial applications, solidifying its importance in modern chemistry.

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